Tert-butyl 3-[(E)-2-nitroethenyl]azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[(E)-2-nitroethenyl]azetidine-1-carboxylate
• InChI: InChI=1S/C10H16N2O4/c1-10(2,3)16-9(13)11-6-8(7-11)4-5-12(14)15/h4-5,8H,6-7H2,1-3H3/b5-4+
• InChI Key: UAZCLSMUAALZAX-SNAWJCMRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)C=C[N+](=O)[O-]
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC(C1)/C=C/[N+](=O)[O-]
• Molecular Formula: C10H16N2O4
• Molecular Weight: 228.24 g/mol

Description

Tert-butyl 3-[(E)-2-nitroethenyl]azetidine-1-carboxylate is a chemical compound with the CAS Number: 1824882-94-1. It has a molecular weight of 228.25. The compound is stored at 4 degrees Celsius and has a physical form of oil.

Molecular Structure Analysis

The InChI code for Tert-butyl 3-[(E)-2-nitroethenyl]azetidine-1-carboxylate is 1S/C10H16N2O4/c1-10(2,3)16-9(13)11-6-8(7-11)4-5-12(14)15/h4-5,8H,6-7H2,1-3H3/b5-4+. This code provides a textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

Tert-butyl 3-[(E)-2-nitroethenyl]azetidine-1-carboxylate is an oil-like substance stored at 4 degrees Celsius.

Scientific Research Applications

Synthesis and Applications in Organic Chemistry

Tert-butyl 3-[(E)-2-nitroethenyl]azetidine-1-carboxylate and its derivatives have been extensively studied for their utility in organic synthesis. For instance, the silylmethyl-substituted aziridine and azetidine derivatives have been employed in formal [3 + 2] and [4 + 2] cycloaddition reactions, demonstrating their potential as versatile building blocks in organic synthesis (Yadav & Sriramurthy, 2005). Similarly, tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a related compound, offers a convenient entry point to compounds accessing chemical space complementary to piperidine ring systems, underscoring the significance of these compounds in exploring novel organic structures (Meyers et al., 2009).

Medicinal Chemistry and Drug Development

In the realm of medicinal chemistry, these compounds play a crucial role in the development of novel therapeutic agents. For example, amide-linked ribonucleoside dimers derived from tert-butyl azetidine derivatives have been synthesized, which are crucial for the development of new nucleoside-based drugs (Peterson et al., 1999). Furthermore, the synthesis of dipeptide 4-nitroanilides containing non-proteinogenic amino acids, including tert-butyl azetidine-2-carboxylic acid, has been explored, highlighting the potential of these compounds in peptide and protein research (Schutkowski et al., 2009).

Advanced Organic Transformations

Moreover, tert-butyl phenylazocarboxylates, closely related to the tert-butyl azetidine derivatives, have been identified as versatile building blocks for synthetic organic chemistry, enabling nucleophilic substitutions and radical reactions. This demonstrates their utility in advanced organic transformations, contributing to the synthesis of complex organic molecules (Jasch et al., 2012).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards. The signal word is “Warning” and it has specific hazard and precautionary statements associated with it.